2-[(4-methylphenyl)amino]-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide

• IUPAC Name: 2-(4-methylanilino)-N-[(Z)-(5-nitrothiophen-2-yl)methylideneamino]acetamide
• InChI: InChI=1S/C14H14N4O3S/c1-10-2-4-11(5-3-10)15-9-13(19)17-16-8-12-6-7-14(22-12)18(20)21/h2-8,15H,9H2,1H3,(H,17,19)/b16-8-
• InChI Key: NLFUPTNDMVSRBS-PXNMLYILSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NCC(=O)NN=CC2=CC=C(S2)[N+](=O)[O-]
• Isomeric SMILES: CC1=CC=C(C=C1)NCC(=O)N/N=C\C2=CC=C(S2)[N+](=O)[O-]
• Molecular Formula: C14H14N4O3S
• Molecular Weight: 318.35 g/mol

Description

2-[(4-methylphenyl)amino]-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPTA and has a molecular formula of C14H14N4O3S.

Mechanism of Action

The exact mechanism of action of MPTA is not yet fully understood. However, it is believed that MPTA exerts its antitumor and antimicrobial activities by inhibiting the growth and proliferation of cancer cells and microorganisms.
Biochemical and Physiological Effects:
MPTA has been found to exert significant biochemical and physiological effects on the cells and tissues of the body. It has been found to induce apoptosis or programmed cell death in cancer cells. It has also been found to inhibit the growth and proliferation of microorganisms by disrupting their metabolic pathways.

Advantages and Limitations for Lab Experiments

MPTA has several advantages as well as limitations for lab experiments. One of the major advantages of MPTA is its potent antitumor and antimicrobial activities. It is also relatively easy to synthesize and purify. However, one of the major limitations of MPTA is its low solubility in water, which makes it difficult to use in aqueous solutions.

Future Directions

MPTA has several potential future directions for scientific research. One of the major future directions is the development of MPTA-based drugs for the treatment of cancer and infectious diseases. Another potential future direction is the modification of MPTA to improve its solubility and bioavailability. Additionally, further studies are needed to fully understand the mechanism of action of MPTA and its potential applications in other scientific fields.
Conclusion:
In conclusion, 2-[(4-methylphenyl)amino]-N'-[(5-nitro-2-thienyl)methylene]acetohydrazide or MPTA is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. Its synthesis method is relatively simple, and it has been found to exhibit potent antitumor and antimicrobial activities. However, further studies are needed to fully understand its mechanism of action and potential applications in other scientific fields.

Scientific Research Applications

MPTA has been extensively studied for its potential applications in various scientific fields. One of the major applications of MPTA is in the field of medicinal chemistry. MPTA has been found to exhibit significant antitumor activity against various cancer cell lines. It has also been found to possess potent antimicrobial activity against a wide range of bacteria and fungi.